N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylethanesulfonamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2-phenylethanesulfonamide
• InChI: InChI=1S/C14H23NO3S2/c1-14(16,9-10-19-2)12-15-20(17,18)11-8-13-6-4-3-5-7-13/h3-7,15-16H,8-12H2,1-2H3
• InChI Key: FHSIUSLGRRTIGV-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNS(=O)(=O)CCC1=CC=CC=C1)O
• Molecular Formula: C14H23NO3S2
• Molecular Weight: 317.5 g/mol

Description

N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylethanesulfonamide, also known as HMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. HMS is a sulfonamide derivative that has been synthesized through a specific method and has been found to exhibit unique biochemical and physiological effects. In

Scientific Research Applications

Biochemical Inhibition Studies

• Kynurenine 3-Hydroxylase Inhibition : Compounds related to N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylethanesulfonamide have been explored for inhibiting kynurenine 3-hydroxylase. This enzyme plays a crucial role in the kynurenine pathway, which is significant in neurology and immunology. Compounds like benzenesulfonamides have shown potential in this area, indicating a path for further investigation of similar sulfonamides (Röver et al., 1997).

Pharmacology and Drug Development

• Endothelin-A Antagonists : In the development of drugs targeting cardiovascular diseases, certain sulfonamides have been identified as potent endothelin-A (ETA) selective antagonists. These studies offer insights into how similar structures like N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylethanesulfonamide could be tailored for specific pharmacological targets (Murugesan et al., 1998).

Molecular Structure Analysis

• Structural Determination : Research has been conducted on the structural determination of sulfonamides, which helps in understanding the physical and chemical properties of these molecules. This type of research is fundamental in the field of crystallography and drug design (Nirmala & Gowda, 1981).

Enzyme System Studies

• Methyl-Coenzyme M Reductase System : Certain sulfonamide analogues have been synthesized and tested as substrates for methyl-coenzyme M reductase, an enzyme system in Methanobacterium thermoautotrophicum. This research is significant in the study of methane biosynthesis and could inform applications related to energy production and microbiology (Gunsalus et al., 1978).

Chemical Synthesis and Modification

• Synthesis of Sulfonamides : Studies on the synthesis and modification of sulfonamides, including compounds similar to N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylethanesulfonamide, have been conducted. These studies contribute to the development of novel compounds with potential applications in various fields, including medicinal chemistry and industrial chemistry (Aramini et al., 2003).

Quantum-Chemical Calculations

• Theoretical Calculations : Quantum-chemical calculations have been applied to similar sulfonamide compounds for defining their optimized state, predicting free energy, and distinguishing molecular orbitals. This type of research is crucial in theoretical chemistry and drug design (Sun Peiming et al., 2022).